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Compound of Interest

Compound Name: DL-Propargylglycine hydrochloride

Cat. No.: B2452206 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

handling DL-Propargylglycine hydrochloride must adhere to stringent safety protocols due to

conflicting hazard information. While some sources do not classify it as hazardous, others

indicate potential for skin, eye, and respiratory irritation. Therefore, a conservative approach to

personal protective equipment (PPE) and handling procedures is essential to ensure laboratory

safety.

This guide provides a consolidated and cautious set of recommendations for the safe handling,

storage, and disposal of DL-Propargylglycine hydrochloride, drawing from various safety

data sheets (SDSs) and chemical safety resources.

Hazard Assessment and Classification
DL-Propargylglycine hydrochloride has varying classifications across different suppliers and

databases. To ensure maximum safety, personnel should be aware of all potential hazards.
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Hazard Classification GHS Hazard Statement Source

Skin Irritation H315: Causes skin irritation
PubChem, Fisher Scientific[1]

[2][3]

Eye Irritation
H319: Causes serious eye

irritation

PubChem, Fisher Scientific[1]

[2][3]

Respiratory Irritation
H335: May cause respiratory

irritation

PubChem, Fisher Scientific[1]

[3]

Not Classified

The substance is not

classified, according to the

Globally Harmonized System

(GHS).

Cayman Chemical

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure. The

following table outlines the recommended PPE for handling DL-Propargylglycine
hydrochloride, particularly in its powdered form.[4][5][6][7]
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Body Part Recommended Protection Rationale

Eyes/Face

Chemical safety goggles are

mandatory. A face shield

should be worn in addition to

goggles when there is a

significant risk of splashes or

dust generation.[5][6]

To protect against eye irritation

from dust or splashes.[1][3]

Hands

Chemically resistant gloves

(e.g., nitrile) are required.

Consider double-gloving for

added protection.[4][8]

To prevent skin contact and

potential irritation.[1][2]

Body

A lab coat is the minimum

requirement. For larger

quantities or when significant

dust may be generated, a

chemical-resistant apron or

coveralls should be worn.[4][5]

To protect skin and personal

clothing from contamination.

Feet

Closed-toe shoes are

mandatory in the laboratory.[4]

[6]

To protect against spills and

falling objects.

Respiratory

For operations that may

generate dust, a NIOSH-

approved respirator (e.g., N95)

should be used.[7][9]

To prevent inhalation of the

powder and potential

respiratory irritation.[1][3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling DL-Propargylglycine hydrochloride minimizes the risk of

exposure and contamination.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks.
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Store the container in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.[2][3]

Keep the container tightly closed when not in use.

Handling and Use
Engineering Controls: All handling of powdered DL-Propargylglycine hydrochloride should

be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[2][8] Ensure that eyewash stations and safety showers are readily

accessible.[2][3]

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical

and before leaving the laboratory.[2]

Weighing: When weighing the powder, do so in a fume hood or a ventilated balance

enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solid to the solvent slowly to avoid

splashing.

Spill Cleanup
In the event of a spill, follow these procedures:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it into a suitable, labeled container for disposal.[2][8]

Decontaminate: Clean the spill area with a suitable solvent and then with soap and water.

PPE: Wear all recommended PPE during the cleanup process.

Disposal Plan
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Waste Characterization: All waste containing DL-Propargylglycine hydrochloride should

be considered chemical waste.

Containerization: Collect all waste, including contaminated PPE, in a clearly labeled, sealed

container.

Disposal: Dispose of the chemical waste through your institution's hazardous waste disposal

program, following all local, state, and federal regulations.[3] Do not dispose of it down the

drain.[3]
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Caption: Workflow for the safe handling of DL-Propargylglycine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b2452206?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/DL-Propargylglycine
https://www.fishersci.com/store/msds?partNumber=AAH6579803&productDescription=D-PROPARGYLGLYCINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC437320050&productDescription=DL-PROPARGYLGLYCINE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://www.solubilityofthings.com/personal-protective-equipment-ppe
https://www.westlab.com/blog/comprehensive-guide-to-lab-ppe-personal-protective-equipment
https://www.nspcoatings.co.uk/blog/powder-coating-personal-protective-equipment-ppe-requirements
https://www.chemicalbook.com/msds/DL-Propargylglycine.pdf
https://chemm.hhs.gov/ppe.htm
https://www.benchchem.com/product/b2452206#personal-protective-equipment-for-handling-dl-propargylglycine-hydrochloride
https://www.benchchem.com/product/b2452206#personal-protective-equipment-for-handling-dl-propargylglycine-hydrochloride
https://www.benchchem.com/product/b2452206#personal-protective-equipment-for-handling-dl-propargylglycine-hydrochloride
https://www.benchchem.com/product/b2452206#personal-protective-equipment-for-handling-dl-propargylglycine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2452206?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2452206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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